Cas no 751473-46-8 (4-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylpiperidine)

• Product Name: 4-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylpiperidine
• CAS No: 751473-46-8
• MF: C₁₃H₁₄ClN₃O
• MW: 263.722761631012
• CID: 1083144
• PubChem ID: 22028230
• Update Time: 2025-06-09

4-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorophenyl)-5-(piperidin-4-yl)-1,3,4-oxadiazole
• 4-[5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl]piperidine
• 4-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylpiperidine
• SCHEMBL20791706
• 751473-46-8
• EN300-18712608

• Inchi： 1S/C13H14ClN3O/c14-11-3-1-9(2-4-11)12-16-17-13(18-12)10-5-7-15-8-6-10/h1-4,10,15H,5-8H2
• InChI Key： XRCLALYWUKGUMH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN=C(C2CCNCC2)O1

Computed Properties

• Exact Mass: 263.0825398g/mol
• Monoisotopic Mass: 263.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylpiperidine

Chemical Profile of 4-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylpiperidine (CAS No. 751473-46-8)

4-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylpiperidine, identified by its CAS number 751473-46-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its structural complexity and potential biological activity. This compound belongs to the piperidine class, which is well-documented for its role in medicinal chemistry as a scaffold for various bioactive molecules. The presence of an oxadiazole moiety further enhances its pharmacological relevance, as oxadiazole derivatives are known to exhibit a wide range of biological properties, including antimicrobial, anti-inflammatory, and anticancer effects.

The 4-chlorophenyl substituent in the molecule introduces a region of electronic and steric influence that can modulate the compound's interactions with biological targets. This feature is particularly important in drug design, where precise tuning of molecular properties can lead to improved efficacy and selectivity. The combination of these structural elements makes 4-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylpiperidine a promising candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. Among these, kinases have been extensively studied due to their critical roles in cell signaling and their aberrant activation in various diseases, particularly cancer. The oxadiazol-piperidine scaffold has shown particular promise in this context, with several derivatives being reported to inhibit kinases effectively. For instance, studies have demonstrated that compounds containing this motif can disrupt signaling cascades by binding to ATP-binding pockets of kinases, thereby inhibiting their activity.

One of the most compelling aspects of 4-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylpiperidine is its potential as a lead compound for drug discovery. Its unique structural features allow for facile modifications at multiple positions, enabling medicinal chemists to explore a vast chemical space. This flexibility has led to the synthesis of numerous analogs that have been screened for biological activity. Preliminary results from these studies suggest that certain derivatives exhibit potent inhibitory effects against specific kinases, making them attractive candidates for further optimization.

The chlorophenyl group in the molecule is particularly noteworthy, as it has been shown to enhance binding affinity through both electronic and steric interactions with biological targets. This substituent can also influence metabolic stability and pharmacokinetic properties, which are crucial factors in drug development. By leveraging computational methods such as molecular docking and quantum mechanics calculations, researchers have been able to predict how modifications to this group might affect the compound's behavior in vivo.

Advances in synthetic methodologies have also contributed to the growing interest in 4-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylpiperidine. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and flow chemistry have enabled the efficient construction of complex molecular frameworks. These methods not only improve yield but also allow for greater control over regioselectivity and stereoselectivity during synthesis. Such advancements are essential for producing high-quality samples needed for detailed biological evaluation.

The potential therapeutic applications of this compound are broad and span multiple disease areas. In addition to its kinase inhibition properties, research suggests that it may also interact with other biological targets involved in neurodegenerative disorders and infectious diseases. The oxadiazole-piperidine core has been implicated in modulating neurotransmitter release and receptor function, which could make it relevant for treating conditions such as Alzheimer's disease or Parkinson's disease. Furthermore, its ability to interfere with bacterial biofilm formation has opened avenues for exploring its antimicrobial potential.

As the field of chemical biology continues to evolve, compounds like 4-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylpiperidine will play an increasingly important role in understanding disease mechanisms at the molecular level. By integrating insights from structural biology with high-throughput screening technologies, researchers can identify new therapeutic opportunities more rapidly than ever before. The collaborative efforts between synthetic chemists and biologists are essential for translating laboratory discoveries into tangible benefits for patients worldwide.

In conclusion,4-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylpiperidine (CAS No. 751473-46-8) represents a fascinating example of how structural innovation can drive pharmaceutical discovery forward. Its unique combination of pharmacological features makes it a valuable tool for studying complex biological systems and developing novel treatments against various diseases. As ongoing research continues to uncover new applications for this compound,it is poised to remain at the forefront of medicinal chemistry investigations.